Cas no 1448133-86-5 (3-chloro-2-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]pyridine)

• Product Name: 3-chloro-2-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]pyridine
• CAS No: 1448133-86-5
• MF: C₂₁H₂₁ClN₄O₂
• MW: 396.870043516159
• CID: 5402824
• Update Time: 2025-06-08

3-chloro-2-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]pyridine Chemical and Physical Properties

Names and Identifiers

• [4-[(3-Chloro-2-pyridinyl)oxy]-1-piperidinyl][4-(1H-imidazol-1-ylmethyl)phenyl]methanone
• 3-chloro-2-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]pyridine

• Inchi： 1S/C21H21ClN4O2/c22-19-2-1-9-24-20(19)28-18-7-11-26(12-8-18)21(27)17-5-3-16(4-6-17)14-25-13-10-23-15-25/h1-6,9-10,13,15,18H,7-8,11-12,14H2
• InChI Key： QALOHJUXFSRTBQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2Cl)CC1)(C1=CC=C(CN2C=NC=C2)C=C1)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.5±55.0 °C(Predicted)
• pka: 6.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-chloro-2-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]pyridine

Introduction to 3-Chloro-2-[(1-{4-[(1H-Imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]pyridine (CAS No. 1448133-86-5)

3-Chloro-2-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]pyridine (CAS No. 1448133-86-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of pyridine and features a unique combination of functional groups that contribute to its potential therapeutic applications. The compound's structure includes a chlorinated pyridine ring, a piperidine moiety, and an imidazole-containing benzoyl group, which collectively confer specific pharmacological properties.

The synthesis of 3-chloro-2-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]pyridine involves multiple steps, including the formation of the piperidine and imidazole moieties, followed by their conjugation with the pyridine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial research.

In terms of its biological activity, 3-chloro-2-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]pyridine has been investigated for its potential as a selective inhibitor of various enzymes and receptors. One notable area of research is its interaction with kinases, particularly those involved in signal transduction pathways. Studies have shown that this compound can effectively inhibit the activity of certain kinases, suggesting its potential as a therapeutic agent for diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

Furthermore, the compound's ability to modulate ion channels has also been explored. Research indicates that 3-chloro-2-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]pyridine can selectively interact with specific ion channels, potentially offering new avenues for the treatment of neurological conditions and cardiovascular diseases. The precise mechanisms by which this compound exerts its effects are still under investigation, but preliminary data suggest that it may act through allosteric modulation or direct binding to channel proteins.

The pharmacokinetic properties of 3-chloro-2-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]pyridine have also been studied in detail. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites within the body and maintain therapeutic concentrations over an extended period.

Clinical trials involving 3-chloro-2-[(1-{4-[(1H-imidazol-1-y l)methyl]benzoyl}piperidin - 4 - yl ) oxy ] pyridine are currently underway to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. Ongoing phase II trials are focused on assessing the compound's therapeutic potential in specific disease indications.

In addition to its potential as a standalone therapeutic agent, 3-chloro - 2 - [ ( 1 - { 4 - [ ( 1 H - imidazol - 1 - y l ) methyl ] benzoy l } piper idin - 4 - y l ) oxy ] pyri dine has also been explored as a lead compound for drug discovery efforts. Researchers are investigating structural modifications to enhance its potency, selectivity, and pharmacokinetic properties. These efforts aim to develop optimized derivatives that can be advanced into later-stage clinical development.

The environmental impact of 3-chloro - 2 - [ ( 1 - { 4 - [ ( 1 H - imidazol - 1 - y l ) methyl ] benzoy l } piper idin - 4 - y l ) oxy ] pyri dine is another important consideration. Studies have shown that the compound is biodegradable and does not persist in the environment for extended periods. This characteristic is advantageous from both an ecological and regulatory perspective, as it reduces the risk of long-term environmental contamination.

In conclusion, 3-chloro - 2 - [ ( 1 - { 4 - [ ( 1 H - imidazol - 1 - y l ) methyl ] benzoy l } piper idin - 4 - y l ) oxy ] pyri dine (CAS No. 1448133 - 86 - 5) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility. As more data become available from ongoing clinical trials and preclinical studies, this compound may emerge as a valuable tool in the treatment of several important medical conditions.